Cas no 314020-53-6 ((2,6-diethyl-4-methylphenyl)propanedinitrile)

(2,6-diethyl-4-methylphenyl)propanedinitrile structure
314020-53-6 structure
Product Name:(2,6-diethyl-4-methylphenyl)propanedinitrile
CAS No:314020-53-6
MF:C14H16N2
MW:212.290243148804
CID:1447038
PubChem ID:10176716
Update Time:2025-04-20

(2,6-diethyl-4-methylphenyl)propanedinitrile Chemical and Physical Properties

Names and Identifiers

    • (2,6-diethyl-4-methylphenyl)propanedinitrile
    • (2,6-Diethyl-4-methylphenyl)malononitrile
    • propanedinitrile, 2-(2,6-diethyl-4-methylphenyl)-
    • 314020-53-6
    • 2-(2,6-diethyl-4-methylphenyl)propanedinitrile
    • 2-(2,6-diethyl-4-methylphenyl)malononitrile
    • SCHEMBL3085420
    • DTXSID301026444
    • DS-022374
    • Inchi: 1S/C14H16N2/c1-4-11-6-10(3)7-12(5-2)14(11)13(8-15)9-16/h6-7,13H,4-5H2,1-3H3
    • InChI Key: CITFOMZNPLOATQ-UHFFFAOYSA-N
    • SMILES: N#CC(C#N)C1C(=CC(C)=CC=1CC)CC

Computed Properties

  • Exact Mass: 212.13148
  • Monoisotopic Mass: 212.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • Density: 1.02
  • Boiling Point: 323.591°C at 760 mmHg
  • Flash Point: 139.605°C
  • Refractive Index: 1.529
  • PSA: 47.58
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